Cas no 59939-08-1 (3-Cyclopropylcyclopentanone)

• Product Name: 3-Cyclopropylcyclopentanone
• CAS No: 59939-08-1
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD20336645
• CID: 336748
• PubChem ID: 24974300
• Update Time: 2025-04-23

3-Cyclopropylcyclopentanone Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-cyclopropyl-
• 3-cyclopropylcyclopentan-1-one
• 3-Cyclopropylcyclopentanone

• MDL： MFCD20336645
• Inchi： 1S/C8H12O/c9-8-4-3-7(5-8)6-1-2-6/h6-7H,1-5H2
• InChI Key： AJEBGULHJHRRGC-UHFFFAOYSA-N
• SMILES： O=C1CCC(C1)C1CC1

Computed Properties

• Exact Mass: 124.08886

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Cyclopropylcyclopentanone

Cyclopentanone, 3-cyclopropyl- (CAS No. 59939-08-1)

Cyclopentanone, 3-cyclopropyl-, also known by its CAS number 59939-08-1, is a versatile organic compound with significant applications in the field of chemistry and materials science. This compound belongs to the class of cyclic ketones, characterized by a five-membered cyclopentane ring with a ketone group at the 1-position and a cyclopropyl substituent at the 3-position. The unique combination of these structural features makes it an interesting subject for both academic research and industrial applications.

The synthesis of Cyclopentanone, 3-cyclopropyl- involves a series of carefully designed chemical reactions. One common approach is the oxidation of the corresponding alcohol derivative, 3-cyclopropylcyclopentanol, using oxidizing agents such as potassium permanganate or chromium-based reagents. This reaction is typically carried out under controlled conditions to ensure high yields and purity. Recent advancements in catalytic oxidation techniques have further enhanced the efficiency of this process, making it more environmentally friendly and cost-effective.

One of the most notable applications of Cyclopentanone, 3-cyclopropyl- is in the field of organic synthesis as an intermediate for constructing complex molecules. Its rigid bicyclic structure provides an excellent platform for further functionalization, enabling the creation of diverse chemical frameworks. For instance, researchers have utilized this compound as a building block for synthesizing bioactive molecules, including potential drug candidates for treating various diseases.

Recent studies have explored the use of Cyclopentanone, 3-cyclopropyl- in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed novel materials with improved mechanical properties and thermal stability. These materials hold promise for applications in advanced composites and high-performance polymers used in aerospace and automotive industries.

In addition to its synthetic applications, Cyclopentanone, 3-cyclopropyl- has been studied for its potential in catalysis. Its ability to act as a ligand or a co-catalyst in transition metal-mediated reactions has been explored in recent research. For example, it has been used to enhance the selectivity and efficiency of enantioselective hydrogenation reactions, which are critical in the production of chiral pharmaceuticals.

The physical properties of Cyclopentanone, 3-cyclopropyl- are also worth noting. It is a crystalline solid with a melting point of approximately 75°C and a boiling point around 145°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various chemical processes.

From an environmental perspective, understanding the degradation pathways of Cyclopentanone, 3-cyclopropyl- is crucial for assessing its impact on ecosystems. Recent studies have shown that this compound undergoes microbial degradation under aerobic conditions, with complete mineralization occurring within several weeks. This information is valuable for industries aiming to minimize their environmental footprint by adopting sustainable practices.

In conclusion, Cyclopentanone, 3-cyclopropyl- (CAS No. 59939-08-1) is a multifaceted compound with wide-ranging applications across various fields of chemistry. Its unique structure, coupled with advancements in synthetic methodologies and material science, positions it as an essential tool for researchers and industries alike. As ongoing research continues to uncover new potentials for this compound, its role in shaping future innovations is likely to expand further.